
Application of C.I. Disperse Orange 33 in
Polyester Dyeing Processes

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: C.I. Disperse orange 33

Cat. No.: B15557362 Get Quote

Application Notes and Protocols for Researchers and Scientists

Introduction
C.I. Disperse Orange 33 is a monoazo disperse dye belonging to the single azo class of dyes.

It is primarily utilized in the dyeing of hydrophobic synthetic fibers, most notably polyester. Due

to its non-ionic nature and low water solubility, it is applied from a fine aqueous dispersion. The

dyeing mechanism involves the diffusion of individual dye molecules from the aqueous phase

into the amorphous regions of the polyester fibers at elevated temperatures and under acidic

conditions. Achieving a vibrant, level, and fast dyeing requires precise control over various

process parameters, including temperature, pH, time, and the selection of appropriate auxiliary

chemicals. These notes provide detailed protocols and technical data for the application of C.I.
Disperse Orange 33 in polyester dyeing for research and development purposes.

Chemical and Physical Properties
A summary of the key properties of C.I. Disperse Orange 33 is presented in the table below.
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Property Value

C.I. Name Disperse Orange 33

CAS Number 61867-93-4

Molecular Formula C₁₉H₂₁N₅O₂

Molecular Weight 351.40 g/mol [1]

Chemical Class Single Azo

Appearance Red-light orange powder

Manufacturing
4-Nitrobenzenamine diazo, and N-cyanoethyl-N-

butylaniline coupling[1]

Principle of Polyester Dyeing with Disperse Dyes
The dyeing of polyester with disperse dyes is a complex process governed by the principles of

diffusion and solid solution formation. Polyester fibers are hydrophobic and have a highly

crystalline structure, which makes them impenetrable to anionic dyes under normal conditions.

Disperse dyes, being small, non-ionic molecules, can penetrate the fiber structure under

specific conditions.

The high-temperature exhaust dyeing method is commonly employed. In this process, the

temperature is raised to approximately 130°C. At this temperature, the polyester fiber swells,

and the segmental mobility of the polymer chains increases, creating transient voids. This

allows the dispersed dye molecules, which are in a state of molecular solution in the dyebath,

to diffuse into the fiber. The dyeing process is typically carried out in an acidic medium (pH 4.5-

5.5) to ensure the stability of the disperse dye and to prevent the hydrolysis of the polyester

fiber.

Following the dyeing phase, a crucial "reduction clearing" step is performed. This process

removes any dye particles adhering to the fiber surface, which is essential for achieving good

wash and rub fastness.
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Materials and Equipment
Fabric: 100% Scoured and bleached polyester fabric

Dye: C.I. Disperse Orange 33

Chemicals:

Dispersing agent (e.g., a lignosulphonate-based or naphthalene sulphonate formaldehyde

condensate product)

Levelling agent (e.g., a blend of fatty acid ethoxylates or aromatic ester derivatives)

Acetic acid (CH₃COOH) for pH control

Sodium hydrosulphite (Na₂S₂O₄) for reduction clearing

Sodium hydroxide (NaOH) for reduction clearing

Equipment:

High-temperature laboratory dyeing machine (e.g., glycerin bath beaker dyer or infrared

dyer)

Spectrophotometer for color measurement

Launder-Ometer for wash fastness testing

Crockmeter for rub fastness testing

Light fastness tester (Xenon arc lamp)

pH meter

Analytical balance

High-Temperature Exhaust Dyeing Protocol
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This protocol outlines a typical laboratory procedure for dyeing a 2% shade of C.I. Disperse
Orange 33 on polyester fabric.

Preparation of the Dyebath:

Set the liquor-to-goods ratio (LR) to a suitable value, typically between 10:1 and 20:1. For

a 10g fabric sample at an LR of 15:1, the total liquor volume will be 150 mL.

Calculate the required amount of dye. For a 2% on weight of fiber (owf) shade on a 10g

fabric sample, 0.2g of C.I. Disperse Orange 33 is needed.

Prepare a dispersion of the dye by pasting the calculated amount of dye powder with an

equal amount of dispersing agent and a small amount of cold water. Gradually add warm

water (40-50°C) to form a smooth, lump-free dispersion.

Fill the dyeing vessel with the required volume of water and add the following auxiliaries

(typical concentrations):

Dispersing agent: 0.5 - 1.0 g/L

Levelling agent: 0.5 - 1.0 g/L

Adjust the pH of the dyebath to 4.5 - 5.5 using acetic acid.[2]

Add the prepared dye dispersion to the dyebath.

Dyeing Cycle:

Introduce the pre-wetted polyester fabric into the dyebath at a starting temperature of

60°C.

Run the machine for 10 minutes at 60°C to ensure even wetting and impregnation.

Raise the temperature from 60°C to 130°C at a rate of 1.5 - 2.0°C per minute.

Hold the temperature at 130°C for 45 - 60 minutes to allow for dye diffusion and fixation.[3]

Cool the dyebath down to 70°C at a rate of 2.0 - 2.5°C per minute.
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Drain the dyebath.

Reduction Clearing (After-treatment):

Prepare a fresh bath at a liquor ratio of 15:1.

Add the following chemicals to the bath:

Sodium hydrosulphite: 2 g/L[1]

Sodium hydroxide: 2 g/L[1]

Heat the bath to 70-80°C and treat the dyed fabric for 15-20 minutes.[4]

Drain the bath and rinse the fabric thoroughly with hot water, followed by a cold water

rinse.

Drying:

Hydroextract the rinsed fabric and then air-dry or oven-dry at a moderate temperature.

Quantitative Data
The performance of C.I. Disperse Orange 33 on polyester is evaluated based on its

colorfastness properties. The following table summarizes typical fastness ratings according to

ISO standards.

Table 1: Colorfastness Properties of C.I. Disperse Orange 33 on Polyester
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Fastness Test ISO Standard
Rating (1-5 Scale, 5 is
best)

Washing Fastness

- Change in Color ISO 105-C06[5] 4-5

- Staining on Polyester ISO 105-C06[5] 4-5

Light Fastness ISO 105-B02[6] 5-6

Rubbing Fastness ISO 105-X12[7]

- Dry Rubbing 4-5

- Wet Rubbing 4

Perspiration Fastness

- Fading 5

- Staining 4-5

Ironing Fastness

- Fading 4-5

- Staining 3-4

Note: Fastness ratings can vary depending on the depth of shade and the specific dyeing and

finishing processes employed.

Visualizations
Chemical Structure of C.I. Disperse Orange 33

Chemical Structure

C19H21N5O2

Click to download full resolution via product page
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Caption: Molecular Formula of C.I. Disperse Orange 33.

High-Temperature Exhaust Dyeing Workflow

Polyester Dyeing Process

Dyebath Preparation
(Dye, Auxiliaries, pH 4.5-5.5)

Load Fabric at 60°C

Ramp Temperature
(60°C to 130°C @ 2°C/min)

Dyeing at 130°C
(45-60 min)

Cool to 70°C
(@ 2.5°C/min)

Drain Dyebath

Reduction Clearing
(70-80°C, 15-20 min)

Hot and Cold Rinse

Dry Fabric
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Click to download full resolution via product page

Caption: High-Temperature Exhaust Dyeing Cycle for Polyester.

Logical Relationship of Dyeing Parameters
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Caption: Influence of Parameters on Dyeing Performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://cdn.standards.iteh.ai/samples/65209/0bc1a7c15ae44dbb87d04293639a39c4/ISO-105-B02-2014.pdf
https://cdn.standards.iteh.ai/samples/65207/24ffe38b766c4035a11b0316b3b07e7b/ISO-105-X12-2016.pdf
https://www.benchchem.com/product/b15557362#application-of-c-i-disperse-orange-33-in-polyester-dyeing-processes
https://www.benchchem.com/product/b15557362#application-of-c-i-disperse-orange-33-in-polyester-dyeing-processes
https://www.benchchem.com/product/b15557362#application-of-c-i-disperse-orange-33-in-polyester-dyeing-processes
https://www.benchchem.com/product/b15557362#application-of-c-i-disperse-orange-33-in-polyester-dyeing-processes
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15557362?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

